Cas no 373385-03-6 (8-Nitro-2,3,4,5-tetrahydro-1h-benzoCazepine Hydrochloride)

• Product Name: 8-Nitro-2,3,4,5-tetrahydro-1h-benzoCazepine Hydrochloride
• CAS No: 373385-03-6
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• MDL: MFCD27978520
• CID: 3045095
• PubChem ID: 102594463
• Update Time: 2025-09-18

8-Nitro-2,3,4,5-tetrahydro-1h-benzoCazepine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Nitro-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrochloride
• 8-NITRO-2,3,4,5-TETRAHYDRO-1H-BENZO[C]AZEPINE HCL
• YPA38503
• 3801AJ
• SB36887
• 8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine;hydrochloride
• CS-0142368
• EN300-7357986
• Z3247600870
• 8-NITRO-2,3,4,5-TETRAHYDRO-1H-2-BENZAZEPINE HYDROCHLORIDE
• 373385-03-6
• MFCD27978520
• 8-Nitro-2,3,4,5-tetrahydro-1H-benzo[c]azepinehydrochloride
• 8-Nitro-2,3,4,5-tetrahydro-1h-benzoCazepine Hydrochloride

• MDL： MFCD27978520
• Inchi： 1S/C10H12N2O2.ClH/c13-12(14)10-4-3-8-2-1-5-11-7-9(8)6-10;/h3-4,6,11H,1-2,5,7H2;1H
• InChI Key： FSTRQCRJXUCYBB-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC2=C(C=1)CNCCC2)=O

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8

Additional information on 8-Nitro-2,3,4,5-tetrahydro-1h-benzoCazepine Hydrochloride

8-Nitro-2,3,4,5-Tetrahydro-1H-Benzo[c]azepine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 373385-03-6, commonly referred to as 8-Nitro-2,3,4,5-Tetrahydro-1H-Benzo[c]azepine Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of azepines, which are seven-membered nitrogen-containing heterocycles. The benzo[c]azepine framework is particularly interesting due to its structural similarity to benzodiazepines, which are well-known for their pharmacological activities. The presence of the nitro group at the 8th position introduces additional functional complexity and potential biological activity.

Recent studies have highlighted the importance of 8-Nitro-2,3,4,5-Tetrahydro-1H-Benzo[c]azepine Hydrochloride in various therapeutic areas. Researchers have explored its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound has shown promising results in reducing oxidative stress and inflammation, which are key contributors to these conditions. Additionally, its ability to modulate neurotransmitter systems has been investigated, suggesting potential applications in treating mood disorders and anxiety.

The synthesis of 8-Nitro-2,3,4,5-Tetrahydro-1H-Benzo[c]azepine Hydrochloride involves a multi-step process that typically begins with the preparation of the benzo[c]azepine core. This is followed by nitration at the 8th position using mixed nitric acid or other suitable nitrating agents. The hydrochloride salt is then formed by protonation of the nitrogen atom in the azepine ring. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity.

Structurally, 8-Nitro-2,3,4,5-Tetrahydro-1H-Benzo[c]azepine Hydrochloride features a bicyclic system consisting of a benzene ring fused to an azepine ring. The tetrahydro substitution pattern indicates partial saturation within the azepine ring, which contributes to its unique pharmacokinetic properties. The nitro group at position 8 introduces electron-withdrawing effects, potentially influencing the compound's reactivity and bioavailability.

From a pharmacological perspective, this compound exhibits a diverse range of activities. Preclinical studies have demonstrated its ability to inhibit enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are implicated in Alzheimer's disease. Furthermore, it has shown anti-inflammatory properties by suppressing pro-inflammatory cytokines like TNF-alpha and IL-6. These findings underscore its potential as a multi-target drug for neurodegenerative conditions.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 8-Nitro-2,3,4,5-Tetrahydro-1H-Benzo[c]azepine Hydrochloride with various biological targets. Molecular docking studies have revealed favorable binding affinities with GABA receptors and other central nervous system targets. These insights are paving the way for further exploration into its therapeutic applications.

In terms of safety and toxicity profiles, preliminary studies indicate that 8-Nitro-2,3,4,5-Tetrahydro-1H-Benzo[c]azepine Hydrochloride has a relatively low toxicity profile at therapeutic doses. However, further long-term studies are required to fully assess its safety for human use.

In conclusion, 8-Nitro-2,3,4,5-Tetrahydro-1H-Benzo[c]azepine Hydrochloride represents a promising molecule with diverse pharmacological activities. Its structural features and functional groups make it a valuable candidate for drug discovery efforts targeting neurodegenerative diseases and other CNS disorders. Continued research into its mechanisms of action and therapeutic potential will undoubtedly contribute to advancements in medicinal chemistry.